Cas no 52657-13-3 (2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-)

• Product Name: 2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-
• CAS No: 52657-13-3
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 359151
• PubChem ID: 71365553
• Update Time: 2025-04-19

2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-
• N-(2-methylpropyl)deca-2,4,8-trienamide
• DTXSID30788960
• 52657-13-3
• SCHEMBL1916844
• CHEMBL2011544
• BDBM50379797

• Inchi： 1S/C14H23NO/c1-4-5-6-7-8-9-10-11-14(16)15-12-13(2)3/h4-5,8-11,13H,6-7,12H2,1-3H3,(H,15,16)
• InChI Key： OCUXKVCDBHKIIP-UHFFFAOYSA-N
• SMILES： O=C(C=CC=CCCC=CC)NCC(C)C

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines